molecular formula C12H16O3 B8760660 Methyl 2,2-dimethyl-3-phenoxypropanoate CAS No. 651729-70-3

Methyl 2,2-dimethyl-3-phenoxypropanoate

Cat. No.: B8760660
CAS No.: 651729-70-3
M. Wt: 208.25 g/mol
InChI Key: VNYYGZJREMVFBZ-UHFFFAOYSA-N
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Description

Methyl 2,2-dimethyl-3-phenoxypropanoate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

651729-70-3

Molecular Formula

C12H16O3

Molecular Weight

208.25 g/mol

IUPAC Name

methyl 2,2-dimethyl-3-phenoxypropanoate

InChI

InChI=1S/C12H16O3/c1-12(2,11(13)14-3)9-15-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3

InChI Key

VNYYGZJREMVFBZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(COC1=CC=CC=C1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl 2,2-dimethyl-3-(4-toluenesulfonyloxy)propionate (Intermediate A35, 80 g, 0.28 mol), phenol (28 g, 0.029 mol), potassium carbonate (58 g, 0.42 mol), and 250 mL N,N-dimethylacetamide was stirred and heated at reflux for 4 hr. The reaction mixture was cooled, diluted with ethyl acetate, and poured into water. The organic phase was washed with water and concentrated under reduced pressure. The residue was dissolved in hexanes and washed with water, 1 M sodium hydroxide, and a second portion of water. The concentrated solution was distilled at 15 torr (34-37° C.) to yield 25 g (42%) of the methyl 2,2-dimethyl-3-phenoxypropionate.
Quantity
80 g
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reactant
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28 g
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reactant
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58 g
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reactant
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250 mL
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reactant
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0 (± 1) mol
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solvent
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0 (± 1) mol
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